Cas no 161469-01-8 (2H-Benzimidazol-2-one,1,3-dihydro-1-(phenylmethyl)-5-(trifluoromethyl)-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-1-(phenylmethyl)-5-(trifluoromethyl)-
• CAS No: 161469-01-8
• MF: C₁₅H₁₁F₃N₂O
• MW: 292.255853891373
• CID: 98535
• PubChem ID: 2545714
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,1,3-dihydro-1-(phenylmethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-1-(phenylmethyl)-5-(trifluoromethyl)-
• AKOS016402195
• Z85920638
• 161469-01-8
• 1-Benzyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• CS-0260564
• 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• EN300-7542954
• 1-benzyl-5-(trifluoromethyl)-1H-benzo[d]imidazol-2(3H)-one

• Inchi： 1S/C15H11F3N2O/c16-15(17,18)11-6-7-13-12(8-11)19-14(21)20(13)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,21)
• InChI Key： KJGSMBYKAQHDEJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(N2CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 292.08243
• Monoisotopic Mass: 292.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34